Cas no 1804177-45-4 (Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate
• CAS No: 1804177-45-4
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4950626
• Update Time: 2025-05-22

Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-2-18-13(17)9-3-4-11(10(7-9)8-14)12(16)5-6-15/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： WAPPEHGZOCEHQM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OCC)C=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate

Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate

Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate, with the CAS number 1804177-45-4, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its complex structure, which includes a benzoate ester group, a bromomethyl substituent, and a chloropropanoyl group. The combination of these functional groups makes it a versatile molecule with potential applications in various chemical reactions and syntheses.

The benzoate ester group in this compound plays a crucial role in its reactivity and stability. Ester groups are known for their ability to participate in nucleophilic acyl substitutions, making them valuable intermediates in organic synthesis. The presence of the bromomethyl group introduces additional reactivity, as bromine is an excellent leaving group, facilitating substitution reactions. This makes the compound a potential candidate for various substitution reactions, such as alkylation or arylation processes.

The chloropropanoyl group further enhances the complexity of this molecule. The chloro substituent can act as an electron-withdrawing group, influencing the electronic properties of the molecule and potentially altering its reactivity in different chemical environments. This group can also participate in elimination or addition reactions, depending on the reaction conditions.

Recent studies have highlighted the importance of such multifunctional compounds in modern organic synthesis. Researchers have explored the use of Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate in constructing bioactive molecules and advanced materials. For instance, its ability to undergo multiple transformations has been leveraged in the synthesis of complex natural products and drug candidates.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The starting material typically involves a substituted benzoic acid derivative, which is then subjected to esterification to form the benzoate ester. Subsequent alkylation or acylation steps introduce the bromomethyl and chloropropanoyl groups, respectively. These steps require precise control over reaction conditions to ensure high yields and purity.

The physical properties of Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate make it suitable for various analytical techniques. Its molecular weight and solubility characteristics allow for easy characterization using methods such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR). These techniques are essential for confirming the structure and purity of the compound before it is used in further reactions.

From an applications perspective, this compound has shown promise in several areas. In pharmaceutical research, it has been used as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to undergo multiple transformations makes it a valuable building block in drug discovery programs.

In materials science, Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate has been explored as a precursor for advanced materials such as polymers and nanoparticles. Its functional groups provide opportunities for cross-linking and surface modification, which are critical for developing materials with tailored properties.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound. Researchers are exploring catalysts and reaction conditions that minimize waste and reduce environmental impact while maintaining high yields.

In conclusion, Ethyl 3-(bromomethyl)-4-(3-chloropropanoyl)benzoate is a multifunctional compound with significant potential in organic synthesis, pharmaceutical research, and materials science. Its unique combination of functional groups makes it a valuable tool for constructing complex molecules and advanced materials. As research continues to uncover new applications and more efficient synthesis methods, this compound is likely to play an increasingly important role in various fields of chemistry.